Cas no 2138009-69-3 (1-(6-bromo-2,3-difluorophenyl)ethyl(ethyl)amine)

• Product Name: 1-(6-bromo-2,3-difluorophenyl)ethyl(ethyl)amine
• CAS No: 2138009-69-3
• MF: C₁₀H₁₂BrF₂N
• MW: 264.109788894653
• CID: 6361888
• PubChem ID: 165489121
• Update Time: 2025-10-12

1-(6-bromo-2,3-difluorophenyl)ethyl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromo-2,3-difluorophenyl)ethyl(ethyl)amine
• EN300-1165410
• 2138009-69-3
• [1-(6-bromo-2,3-difluorophenyl)ethyl](ethyl)amine

• Inchi： 1S/C10H12BrF2N/c1-3-14-6(2)9-7(11)4-5-8(12)10(9)13/h4-6,14H,3H2,1-2H3
• InChI Key： HMPALMUCSPCUMJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(C)NCC)F)F

Computed Properties

• Exact Mass: 263.01212g/mol
• Monoisotopic Mass: 263.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 1-(6-bromo-2,3-difluorophenyl)ethyl(ethyl)amine

1-(6-Bromo-2,3-Difluorophenyl)Ethyl(Ethyl)Amine: A Comprehensive Overview

The compound 1-(6-bromo-2,3-difluorophenyl)ethyl(ethyl)amine, identified by the CAS number 2138009-69-3, is a chemically synthesized organic compound with a complex structure that has garnered attention in various fields of research. This compound is characterized by its unique combination of functional groups, including a bromine atom, two fluorine atoms, and an ethylamine group. The presence of these substituents makes it a versatile molecule with potential applications in drug discovery, materials science, and chemical synthesis.

Recent studies have highlighted the significance of 1-(6-bromo-2,3-difluorophenyl)ethyl(ethyl)amine in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of medicinal chemistry. The bromine and fluorine atoms in its structure contribute to its unique electronic properties, which can enhance the molecule's ability to interact with biological targets. This makes it a valuable intermediate in the creation of drugs targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in materials science. The combination of halogens (bromine and fluorine) with an amine group provides it with distinctive chemical reactivity, making it suitable for use in polymer chemistry and catalysis. Recent advancements in catalytic processes have demonstrated that 1-(6-bromo-2,3-difluorophenyl)ethyl(ethyl)amine can serve as an effective catalyst in organic transformations, thereby improving reaction efficiency and selectivity.

The synthesis of 1-(6-bromo-2,3-difluorophenyl)ethyl(ethyl)amine involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized synthetic routes to enhance yield and purity, ensuring that the compound meets the high standards required for both academic and industrial applications. These advancements have been documented in recent scientific journals, underscoring the importance of continuous innovation in chemical synthesis.

Moreover, the environmental impact of this compound has been a topic of interest among scientists. Studies have been conducted to assess its biodegradability and toxicity levels under various conditions. Preliminary findings suggest that while it exhibits moderate stability under standard environmental conditions, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 1-(6-bromo-2,3-difluorophenyl)ethyl(ethyl)amine (CAS No: 2138009-69-3) is a multifaceted compound with promising applications across diverse scientific domains. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing scientific knowledge and technological progress.